Cas no 2171668-84-9 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylmorpholine-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylmorpholine-3-carboxylic acid
• CAS No: 2171668-84-9
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5603980
• PubChem ID: 165812408
• Update Time: 2025-07-09

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171668-84-9
• EN300-1501102
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]-2-methylmorpholine-3-carboxylic acid
• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylmorpholine-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-17-24(25(31)32)29(14-15-34-17)23(30)12-13-27(2,3)28-26(33)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22,24H,12-16H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： HXBDPTIGVWPQCM-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCC(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1C

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylmorpholine-3-carboxylic acid

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylmorpholine-3-carboxylic acid (CAS No. 2171668-84-9)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-2-methylmorpholine-3-carboxylic acid, commonly referred to by its CAS number 2171668-84-9, is a complex organic compound with significant applications in the field of organic chemistry and drug discovery. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanoyl chain, and a morpholine ring. The presence of these functional groups makes it a valuable tool in peptide synthesis and as a building block for more complex molecules.

The Fmoc group, derived from 9H-fluoren-9-yl methoxycarbonyl, is widely recognized in the field of peptide chemistry for its role as a protecting group. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it protects the amino terminus of amino acids during the synthesis process. The stability of the Fmoc group under basic conditions and its ease of removal under acidic conditions make it an ideal choice for this application. In the context of CAS No. 2171668-84-9, the Fmoc group is attached to an amino group, which is further connected to a pentanoyl chain and a morpholine ring.

The pentanoyl chain in this compound introduces additional flexibility and hydrophobicity, which can be advantageous in various chemical reactions and biological applications. The morpholine ring, on the other hand, contributes to the compound's stability and can act as a scaffold for further functionalization. The combination of these structural elements makes CAS No. 2171668-84-9 a versatile molecule with potential applications in drug design, enzyme inhibition studies, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 2171668-84-9. Researchers have explored various methodologies to optimize the construction of this compound, including microwave-assisted synthesis and catalytic cross-coupling reactions. These approaches have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production process.

In terms of biological applications, CAS No. 2171668-84-9 has shown promise as a substrate for protease inhibitors. Its unique structure allows it to interact with specific enzymes, making it a valuable tool in studying enzymatic mechanisms and developing new therapeutic agents. Additionally, this compound has been utilized in the development of bioconjugates, where its functional groups facilitate site-specific modifications of biomolecules such as proteins and nucleic acids.

The morpholine ring in this compound has also been implicated in enhancing the pharmacokinetic properties of drugs. Morpholine derivatives are known to improve solubility, bioavailability, and stability in vivo, making them attractive candidates for drug delivery systems. By incorporating this moiety into its structure, CAS No. 2171668-84-9 holds potential as an intermediate in the synthesis of bioactive molecules with improved therapeutic profiles.

In conclusion, 4-{(9H-fluoren-9yl)methoxycarbonylamino}-4-methylpentanoyl}-2-methylmorpholinecarboxylic acid (CAS No. 2171668_000000000000000000000) is a multifaceted compound with significant implications in organic synthesis and biotechnology. Its unique structure, combined with recent advances in synthetic methods and biological applications, positions it as a valuable asset in both academic research and industrial development.